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Compound of Interest

Compound Name: VU0155069

Cat. No.: B1684052

This technical guide provides a comprehensive overview of VU0155069, a potent and selective
inhibitor of Phospholipase D1 (PLD1). It is intended for researchers, scientists, and drug
development professionals interested in the experimental use and mechanistic understanding
of this compound. This document details its chemical properties, experimental protocols for its
use, and its role in relevant signaling pathways.

Core Compound Information

VU0155069 is a small molecule inhibitor that has demonstrated high selectivity for PLD1 over
PLD2, making it a valuable tool for dissecting the specific roles of PLD1 in various cellular
processes.

There are conflicting reports regarding the CAS number and molecular weight of VU0155069,
which likely correspond to the free base and the hydrochloride salt forms of the compound. Itis
crucial for researchers to verify the specific form they are using, as this will affect the molecular
weight and subsequent calculations for solution preparation.

Parameter Value (Free Base) Value (HCI Salt) Citation
CAS Number 1130067-06-9 1781834-89-6 [1]
Molecular Weight 462.97 g/mol 499.43 g/mol [1]
Molecular Formula C26H27CIN4O2 C26H27CIN40O2.HCI [1]
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Quantitative Data: Inhibitory Activity

VU0155069 exhibits significant potency and selectivity for PLD1. The following table
summarizes its in vitro inhibitory concentrations (ICso) against PLD1 and PLD2.

Target ICso (in vitro) Citation
PLD1 46 nM [1]
PLD2 933 nM [1]

Signaling Pathways

VUO0155069 exerts its effects by inhibiting the enzymatic activity of PLD1. PLD1 is a key
enzyme in cellular signaling, responsible for hydrolyzing phosphatidylcholine (PC) into
phosphatidic acid (PA) and choline. PAis a critical lipid second messenger that activates a
variety of downstream signaling pathways involved in cell proliferation, survival, and migration.
By blocking the production of PA by PLD1, VU0155069 can effectively attenuate these
downstream signals.
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Extracellular Signals Receptor Tyrosine Kinase (RTK) /
(e.9., Growth Factors, Cytokines) G-Protein Coupled Receptor (GPCR) Retwvates

idic Acid (PA) Acivates Downstream Effectors Cellular Responses
= (e.g., mTOR, PI3K/AKT, MAPK) (Migration, Proliferation, Survival)
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Prepare Reagents:

- Recombinant PLD1 enzyme
- Phosphatidylcholine substrate
- Assay buffer
- VU0155069 serial dilutions

Add VU0155069 dilutions to wells

Add PLD1 enzyme to wells

Pre-incubate

Initiate reaction by adding
phosphatidylcholine substrate

Incubate at 37°C

Stop reaction

Detect product formation
(e.g., choline or phosphatidic acid)

!

[ Analyze data and determine ICso )

[ Culture cancer cells to ~80% confluency ]

:

Serum-starve cells overnight

:

Prepare Transwell chambers

Add chemoattractant (e.g., 10% FBS) to the lower chamber

Prepare cell suspension in serum-free media
with desired concentrations of VU0155069 or vehicle

Seed cells into the upper chamber

[ Incubate for 12-24 hours at 37°C, 5% CO2 ]

Remove non-migrated cells from the

upper surface of the membrane

Fix and stain migrated cells on the
lower surface of the membrane (e.g., with crystal violet)
[Image and quantify migrated cells]

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Targeting phospholipase D with small-molecule inhibitors as a potential therapeutic
approach for cancer metastasis - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide to VU0155069: A Selective
PLD1 Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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